2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile

• IUPAC Name: 2-(2-chloroethylamino)-4,6-dimethylpyridine-3-carbonitrile
• InChI: InChI=1S/C10H12ClN3/c1-7-5-8(2)14-10(9(7)6-12)13-4-3-11/h5H,3-4H2,1-2H3,(H,13,14)
• InChI Key: YZNMYSTVELIKTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C#N)NCCCl)C
• Molecular Formula: C10H12ClN3
• Molecular Weight: 209.67 g/mol

Description

The compound “2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile” is a complex organic molecule. It contains a chloroethylamino group, which is common in many pharmaceuticals and industrial chemicals. It also contains a nitrile group, which is a functional group consisting of a carbon triple-bonded to a nitrogen.

Chemical Reactions Analysis

The chemical reactions of this compound would likely depend on the conditions and the other reactants present. The chloroethylamino group could potentially undergo substitution reactions with other nucleophiles.

Scientific Research Applications

Molecular Structure Analysis

Studies have focused on the molecular and crystal structures of compounds related to 2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile. For instance, the molecular and crystal structures of derivatives resulting from sequential transformations have been analyzed using single crystal diffraction, characterized by IR and 1H NMR spectra, and simulated reaction pathways using density functional theory (DFT) (Koval’, Y. I., et al., 2017).

Corrosion Inhibition

Newly synthesized furanylnicotinamidine derivatives, including those related to 2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile, have been investigated for their corrosion inhibition action on carbon steel in acidic solutions. These studies utilized weight loss, potentiodynamic polarization, electrochemical impedance spectroscopy, and electrochemical frequency modulation techniques, indicating high efficiency and potential as green corrosion inhibitors (Fouda, A., et al., 2020).

Optical and Electronic Applications

Research has also explored the potential use of 2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile derivatives as materials for optical and electronic applications. Synthesis, crystal structure studies, and solvatochromic behavior of derivatives have been reported, with implications for their use in nonlinear optical materials and other electronic devices (Bogdanov, G., et al., 2019).

Photodynamic Therapy

Amphiphilic zinc(II) phthalocyanines substituted with 2-(dimethylamino)ethylthio moieties and their N-alkylated derivatives have been prepared, with a focus on their application in photodynamic therapy. These compounds demonstrated significant photocytotoxicity against various cancer cell lines, indicating their potential as effective agents in cancer treatment (Duan, W., et al., 2010).

Mechanism of Action

Target of Action

Compounds similar to “2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile”, such as nitrogen mustards, typically target DNA in cells . They bind to the DNA, causing cross-linking and preventing the DNA from being properly copied or read, which can lead to cell death .

Mode of Action

“2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile” likely interacts with its targets through a process called alkylation. This involves the transfer of an alkyl group from the compound to its target, often a molecule in a cell such as DNA .

Result of Action

If “2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile” acts similarly to other nitrogen mustards, it may lead to cell death by preventing cells from properly reading or copying their DNA .

Action Environment

The action, efficacy, and stability of “2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile” could potentially be influenced by various environmental factors. These might include the presence of other chemicals, the pH of the environment, temperature, and more .